3-cinnamyl-8-(furan-2-ylmethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(furan-2-ylmethyl)-4,7,8-trimethyl-2-[(E)-3-phenylprop-2-enyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H23N5O3/c1-16-17(2)29-20-21(25-23(29)28(16)15-19-12-8-14-32-19)26(3)24(31)27(22(20)30)13-7-11-18-9-5-4-6-10-18/h4-12,14H,13,15H2,1-3H3/b11-7+
• InChI Key: HHGJSUZNQHSKLE-YRNVUSSQSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CC4=CC=CO4)N(C(=O)N(C3=O)CC=CC5=CC=CC=C5)C)C
• Isomeric SMILES: CC1=C(N2C3=C(N=C2N1CC4=CC=CO4)N(C(=O)N(C3=O)C/C=C/C5=CC=CC=C5)C)C
• Molecular Formula: C24H23N5O3
• Molecular Weight: 429.5 g/mol

Description

The compound “3-cinnamyl-8-(furan-2-ylmethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” is a complex organic molecule. It contains several functional groups including a cinnamyl group, a furan ring, and an imidazo[2,1-f]purine dione moiety. These groups are common in many biologically active compounds and could potentially have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the preparation of the imidazo[2,1-f]purine dione core, followed by the introduction of the cinnamyl and furan-2-ylmethyl groups. The exact methods would depend on the specific reactivity of these groups and the conditions required to form the bonds without unwanted side reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the imidazo[2,1-f]purine dione core suggests a planar structure for this part of the molecule, while the cinnamyl and furan-2-ylmethyl groups could add some three-dimensionality.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. The imidazo[2,1-f]purine dione core could potentially participate in a variety of reactions, including nucleophilic substitutions or additions. The cinnamyl and furan-2-ylmethyl groups might also be involved in reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, solubility, stability, and reactivity would all be influenced by the functional groups present in the molecule.

Scientific Research Applications

However, exploring the applications and research of structurally related compounds could provide insights into potential areas of interest for the compound . For example, derivatives of imidazo[2,1-f]purine-2,4(3H,8H)-dione have been explored for their biological activities, including potential antidepressant and anxiolytic properties, as well as their interactions with serotonin receptors and other targets in the central nervous system (Zagórska et al., 2016). Additionally, imidazole derivatives have been synthesized with antimycobacterial activity, suggesting potential applications in treating bacterial infections (Miranda & Gundersen, 2009).

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in medicine, materials science, and other areas. Future research could explore the synthesis, properties, and potential uses of this and similar compounds.